Cas no 13153-19-0 (Inosine,6-S-2-propenyl-6-thio- (9CI))

• Product Name: Inosine,6-S-2-propenyl-6-thio- (9CI)
• CAS No: 13153-19-0
• MF: C₁₃H₁₆N₄O₄S
• MW: 324.355541229248
• CID: 140697
• PubChem ID: 236667
• Update Time: 2025-04-19

Inosine,6-S-2-propenyl-6-thio- (9CI) Chemical and Physical Properties

Names and Identifiers

• Inosine,6-S-2-propenyl-6-thio- (9CI)
• 2-(hydroxymethyl)-5-(6-prop-2-enylsulfanylpurin-9-yl)oxolane-3,4-diol
• NCI60_003714
• 9H-Purine, 6-(allylthio)-9-.beta.-D-ribofuranosyl-
• SCHEMBL19410852
• 9H-Purine,6-(2-propenylthio)-9-.beta.-D-ribfuranosyl-
• NSC-39367
• DTXSID00284863
• CHEMBL1993255
• 9-pentofuranosyl-6-(prop-2-en-1-ylsulfanyl)-9h-purine
• NSC39367
• 13153-19-0

• Inchi： 1S/C13H16N4O4S/c1-2-3-22-12-8-11(14-5-15-12)17(6-16-8)13-10(20)9(19)7(4-18)21-13/h2,5-7,9-10,13,18-20H,1,3-4H2
• InChI Key： MESFUVRJGABYOW-UHFFFAOYSA-N
• SMILES： S(CC=C)C1C2=C(N=CN=1)N(C=N2)C1C(C(C(CO)O1)O)O

Computed Properties

• Exact Mass: 324.08938
• Monoisotopic Mass: 324.08922618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 139Ų

Experimental Properties

• PSA: 113.52